Differentiation Induction in Leukemia Models
Yadanzioside M exhibited an IC50 of 7 μM against H9 human lymphocytic leukemia cells . In comparison, the aglycone quassinoid bruceantin demonstrates an IC50 of 0.5-2 nM against P388 murine leukemia cells [1], representing a >1,000-fold difference in potency. While the assays differ in cell line (H9 vs P388), the disparity aligns with the class-level observation that glycosylation of quassinoids substantially reduces cytotoxicity [2].
| Evidence Dimension | Cytotoxicity (IC50) |
|---|---|
| Target Compound Data | 7 μM (H9 cells) |
| Comparator Or Baseline | Bruceantin: 0.5-2 nM (P388 cells) |
| Quantified Difference | >1,000-fold lower potency |
| Conditions | Target: H9 lymphocytic leukemia cells (in vitro); Comparator: P388 murine leukemia cells |
Why This Matters
The micromolar potency of yadanzioside M positions it as a tool compound for studying glycosylated quassinoid pharmacology, distinct from ultra-potent aglycones used as cytotoxic warheads.
- [1] Kupchan SM, et al. Bruceantin, a new potent antileukemic simaroubolide from Brucea antidysenterica. J Org Chem, 1973, 38(1): 178-179. View Source
- [2] Sakaki T, et al. Structures of Yadanziosides K, M, N, and O, New Quassinoid Glycosides from Brucea javanica (L.) Merr. Bull Chem Soc Jpn, 1986, 59(11): 3541-3546. View Source
